Cas no 1261918-94-8 (5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol)

• Product Name: 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol
• CAS No: 1261918-94-8
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18314727
• CID: 2763428
• PubChem ID: 53220432
• Update Time: 2025-05-19

5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol, 95%
• MFCD18314727
• 2'-Fluoro-3-hydroxy-3'-methoxy[1,1'-biphenyl]-4-carbaldehyde
• 1261918-94-8
• 5-(2-FLUORO-3-METHOXYPHENYL)-2-FORMYLPHENOL
• DTXSID90685168
• 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol

• MDL： MFCD18314727
• Inchi： 1S/C14H11FO3/c1-18-13-4-2-3-11(14(13)15)9-5-6-10(8-16)12(17)7-9/h2-8,17H,1H3
• InChI Key： ALNKCWYBLUDALA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C=O)=C(C=1)O)OC

Computed Properties

• Exact Mass: 246.06922237Da
• Monoisotopic Mass: 246.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol

Research Brief on 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol (CAS: 1261918-94-8) in Chemical Biology and Pharmaceutical Applications

The compound 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol (CAS: 1261918-94-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and methoxylated aromatic structure, exhibits promising potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol as a key building block in the synthesis of novel JAK3 inhibitors. The research team utilized the aldehyde functionality of this compound to construct a series of imidazo[1,2-a]pyridine derivatives, which showed potent and selective inhibition of JAK3 kinase (IC50 values ranging from 2-15 nM). These findings suggest potential applications in autoimmune disease therapeutics.

Further investigations into the compound's physicochemical properties revealed interesting characteristics. Computational modeling studies indicate that the fluorine substitution at the 2-position and methoxy group at the 3-position of the phenyl ring contribute to enhanced metabolic stability while maintaining favorable lipophilicity (clogP = 2.8). This balance makes 1261918-94-8 particularly valuable for medicinal chemistry applications where optimal pharmacokinetic properties are required.

In the area of neurodegenerative disease research, a recent patent application (WO2023056421) describes the use of 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol derivatives as modulators of α-synuclein aggregation. The formyl group serves as a crucial handle for Schiff base formation with various amine-containing pharmacophores, enabling the creation of compounds that show promising activity in cellular models of Parkinson's disease.

The synthetic accessibility of 1261918-94-8 has also been improved through recent methodological advances. A 2024 report in Organic Process Research & Development details a scalable, continuous-flow synthesis of this compound with 78% overall yield and >99% purity, addressing previous challenges in large-scale production. This development is particularly significant for potential commercialization of derivatives.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, where the fluorine-18 isotopologue could serve as a PET imaging probe. Preliminary studies suggest that the molecule's structure allows for efficient radiolabeling while maintaining favorable in vivo distribution properties.

As research continues, 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol stands out as a multifunctional chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated utility in multiple therapeutic areas position it as an important compound in contemporary medicinal chemistry efforts. Future directions may include further optimization of its derivatives and exploration of additional biological targets.